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Abstract

Peroxycarboxylic acids, a class of organic compounds characterized by the -C(O)OOH
functional group, have played a pivotal role in the advancement of synthetic organic chemistry.
Their potent oxidizing properties, discovered over a century ago, have led to the development
of fundamental reactions that remain indispensable in modern chemical synthesis, including
applications in drug development and materials science. This technical guide provides an in-
depth exploration of the history and discovery of peroxycarboxylic acids, detailing the seminal
experiments, key scientific figures, and the evolution of our understanding of these reactive yet
invaluable reagents. The document includes detailed experimental protocols from foundational
publications, quantitative data on the synthesis and stability of early peroxy acids, and a
discussion of the historical context of their handling and analysis.

Introduction: The Dawn of Peroxy-Based Oxidants

The late 19th and early 20th centuries were a period of profound discovery in organic
chemistry. As the understanding of molecular structure grew, so did the desire for new reagents
and reactions to manipulate and transform organic molecules. The discovery of hydrogen
peroxide by Louis Jacques Thénard in 1818 laid the groundwork for the exploration of peroxy
compounds as powerful oxidants. However, it was the subsequent development of organic and
inorganic peroxy acids that unlocked a new realm of synthetic possibilities. These reagents
offered a unique mode of oxygen-atom transfer, enabling transformations that were previously
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challenging or impossible. This guide delves into the historical journey of peroxycarboxylic
acids, from their initial synthesis to the elucidation of their reactivity in two of organic
chemistry's most important name reactions.

The Pioneering Synthesis of Peroxy Acids

The earliest forays into the world of peroxy acids were marked by ingenuity and a degree of
peril, given the inherent instability of these compounds.

Caro's Acid: An Inorganic Precursor

In 1898, the German chemist Heinrich Caro reported the synthesis of a powerful new oxidizing
agent by the reaction of concentrated sulfuric acid with hydrogen peroxide.[1] This substance,
which came to be known as Caro's acid (peroxymonosulfuric acid, H2SOs), was not a
peroxycarboxylic acid itself but an inorganic peroxy acid. Its discovery was a critical stepping
stone, providing a potent and accessible oxidant that would soon be employed in the discovery
of key organic reactions.

Experimental Protocol: Synthesis of Caro's Acid (Historical)

Caution: This protocol is for historical informational purposes only. The handling of
concentrated acids and peroxides is extremely hazardous and should only be performed by
trained professionals with appropriate safety measures.

A small quantity of Caro's acid for laboratory use could be prepared by the slow addition of
concentrated hydrogen peroxide to concentrated sulfuric acid in a glass container submerged
in an ice bath to manage the exothermic reaction.[1] The resulting mixture contained
peroxymonosulfuric acid in equilibrium with sulfuric acid, hydrogen peroxide, and water.

Early Synthesis of Peroxycarboxylic Acids

Building on the understanding of peroxy compounds, chemists began to explore the synthesis
of their organic, carboxylic acid-derived counterparts.

One of the earliest methods for preparing an aromatic peroxycarboxylic acid involved the
reaction of benzoyl peroxide with sodium methoxide, followed by acidification.[2][3] This two-
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step process provided a route to peroxybenzoic acid, which would become a key reagent in
early oxidation studies.

Experimental Protocol: Synthesis of Peroxybenzoic Acid from Benzoyl Peroxide (Historical)

Caution: This protocol is for historical informational purposes only. Organic peroxides can be
explosive and should be handled with extreme care.

A solution of benzoyl peroxide in a suitable solvent such as chloroform was treated with a
solution of sodium methoxide in methanol at low temperatures.[4] This reaction yielded sodium
perbenzoate and methyl benzoate. The aqueous layer containing the sodium perbenzoate was
then carefully acidified with a cold acid, such as sulfuric acid, to liberate the free peroxybenzoic
acid, which was subsequently extracted into an organic solvent.[3]

In 1910, J. d'Ans and W. Friederich described the preparation of peroxyacetic acid. Their work
provided a practical method for synthesizing this important aliphatic peroxy acid, which would
find widespread use as an oxidant.

Landmark Discoveries: The Baeyer-Villiger
Oxidation and Prilezhaev Epoxidation

The true synthetic utility of peroxycarboxylic acids was unveiled through the discovery of two
cornerstone reactions in organic chemistry.

The Baeyer-Villiger Oxidation (1899)

In 1899, Adolf von Baeyer and Victor Villiger published their groundbreaking work on the
reaction of ketones with Caro's acid.[5] They observed that cyclic ketones were transformed
into lactones, representing a novel carbon-carbon bond cleavage and oxygen insertion. This
reaction, now known as the Baeyer-Villiger oxidation, was a landmark discovery that
demonstrated the unique reactivity of peroxy acids.[6] Their initial experiments with camphor
and menthone yielded the corresponding lactones, albeit in modest yields of around 50%.[7]

Experimental Protocol: The Original Baeyer-Villiger Oxidation of Menthone (Translated and
Adapted from Baeyer and Villiger, 1899)
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Caution: This protocol is for historical informational purposes only. The handling of strong
oxidants and the reaction products requires appropriate safety precautions.

To a solution of menthone in a suitable solvent, a freshly prepared solution of Caro's acid
(peroxymonosulfuric acid) was added portion-wise while maintaining a low temperature with an
ice bath. The reaction mixture was stirred for a period of time, after which the product was
isolated by extraction and subsequent purification. The resulting lactone was characterized by
its physical and chemical properties.

Click to download full resolution via product page

Figure 1: Workflow of the historical Baeyer-Villiger oxidation.
Figure 2: Simplified mechanism of the Baeyer-Villiger oxidation.
Figure 3: The "Butterfly" mechanism of the Prilezhaev epoxidation.
Figure 4: Timeline of key discoveries in peroxy acid chemistry.

The Prilezhaev Epoxidation (1909)

A decade after the Baeyer-Villiger discovery, Russian chemist Nikolai Prilezhaev (also spelled
Prileschajew) reported that alkenes react with peroxycarboxylic acids to form epoxides.[8] This
reaction, now known as the Prilezhaev epoxidation, provided a general and reliable method for
the synthesis of these valuable three-membered rings. The reaction was noted for its
stereospecificity and generally good yields, typically in the range of 60-80%.[1][9]

Experimental Protocol: The Original Prilezhaev Epoxidation (Translated and Adapted from
Prilezhaev, 1909)

Caution: This protocol is for historical informational purposes only. The handling of peroxy acids
and the reaction products requires appropriate safety precautions.

An alkene was dissolved in an inert solvent, such as chloroform or ether. To this solution, a
solution of a peroxycarboxylic acid (e.g., peroxybenzoic acid) in the same solvent was added
gradually, while maintaining the reaction at or below room temperature. The progress of the
reaction was monitored, and upon completion, the carboxylic acid byproduct was removed by
washing with a basic solution. The epoxide product was then isolated by distillation or
crystallization.
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Quantitative Data from Early Discoveries

The following tables summarize quantitative data extracted from early publications on the
synthesis and reactivity of peroxycarboxylic acids.

Table 1: Early Synthesis of Peroxycarboxylic Acids

Peroxycarboxy .
. . Precursor(s) Reagent(s) Reported Yield Reference
lic Acid
Sulfuric Acid, _ _
Peroxymonosulfu Not isolated in
] } Hydrogen - Caro, 1898
ric Acid ) pure form
Peroxide
Peroxybenzoic Benzoyl Sodium
) ) ) ) ~85% Braun, 1928[10]
Acid Peroxide Methoxide, Acid
] Acetic Anhydride,
Peroxyacetic N d'Ans &
) Hydrogen - Not specified ] ]
Acid ) Friederich, 1910
Peroxide

Table 2: Early Examples of the Baeyer-Villiger Oxidation

Ketone Peroxy Acid Product Reported Yield Reference
] Menthone Baeyer & Villiger,
Menthone Caro's Acid ~50%
Lactone 1899[7]
] Camphor Baeyer & Villiger,
Camphor Caro's Acid ~50%
Lactone 1899[7]

Table 3: Early Examples of the Prilezhaev Epoxidation

Alkene Peroxy Acid Product Reported Yield Reference
] Peroxybenzoic Corresponding Prilezhaev,
Various Alkenes ) ) 60-80%
Acid Epoxides 1909[1][9]
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Stability and Handling of Early Peroxycarboxylic
Acids

From their inception, the utility of peroxycarboxylic acids was tempered by their inherent
instability and potential for explosive decomposition. Short-chain peroxycarboxylic acids are
known to be explosive when pure or in high concentrations.[7] Early researchers had to
contend with these hazards without the benefit of modern safety equipment and protocols.

Historical accounts and early laboratory manuals emphasize the need for low-temperature
storage and careful handling to prevent decomposition, which can be catalyzed by impurities,
heat, and light. The preparation of these reagents was often performed in situ or for immediate
use to minimize the risks associated with their storage.

Early Analytical Methods

The quantitative analysis of peroxycarboxylic acid solutions in the early 20th century relied
predominantly on titration methods. lodometric titration was a common technique, where the
peroxy acid oxidizes iodide ions to iodine, which is then titrated with a standard solution of
sodium thiosulfate.[4][10] A challenge in these analyses was the frequent presence of
unreacted hydrogen peroxide, which could interfere with the titration. Methods were developed
to selectively determine the peroxy acid in the presence of hydrogen peroxide, for instance, by
titration with ceric sulfate or potassium permanganate to quantify the hydrogen peroxide before
the iodometric titration of the peroxy acid.[11][12]

Conclusion

The discovery and early development of peroxycarboxylic acids represent a pivotal chapter in
the history of organic chemistry. The pioneering work of chemists like Caro, Baeyer, Villiger,
and Prilezhaev laid the foundation for a new era of oxidative synthesis. Their investigations into
the preparation and reactivity of these powerful reagents led to the establishment of the
Baeyer-Villiger oxidation and the Prilezhaev epoxidation, reactions that continue to be of
fundamental importance in academic research and industrial applications, including the
synthesis of complex pharmaceuticals. This guide has provided a glimpse into the historical
context of these discoveries, highlighting the experimental ingenuity and perseverance of the
scientists who first harnessed the synthetic potential of peroxycarboxylic acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Peroxymonosulfuric acid - Sciencemadness Wiki [sciencemadness.org]

e 2. Peroxybenzoic acid - Wikipedia [en.wikipedia.org]

e 3. prepchem.com [prepchem.com]

e 4. orgsyn.org [orgsyn.org]

e 5. scielo.sld.cu [scielo.sld.cu]

¢ 6. Peroxymonosulfuric acid (7722-86-3) for sale [vulcanchem.com]

e 7. Areview of measurement methods for peracetic acid (PAA) [journal.hep.com.cn]
¢ 8. synarchive.com [synarchive.com]

¢ 9. historyofscience.com [historyofscience.com]

¢ 10. Organic Syntheses Procedure [orgsyn.org]
e 11. Peracetic Acid | Analytical Methods - Evonik Industries [active-oxygens.evonik.com]
e 12. mt.com [mt.com]

¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to the History and
Discovery of Peroxycarboxylic Acids]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12683353#history-and-discovery-of-
peroxycarboxylic-acids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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